1,3,3-trimethyl-2-azabicyclo[2.2.2]octan-6-one hydrochloride

• IUPAC Name: 1,3,3-trimethyl-2-azabicyclo[2.2.2]octan-6-one;hydrochloride
• InChI: InChI=1S/C10H17NO.ClH/c1-9(2)7-4-5-10(3,11-9)8(12)6-7;/h7,11H,4-6H2,1-3H3;1H
• InChI Key: FSQKVRQATUMPOU-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC(N1)(C(=O)C2)C)C.Cl
• Molecular Formula: C10H18ClNO
• Molecular Weight: 203.71 g/mol

Description

The compound “1,3,3-trimethyl-2-azabicyclo[2.2.2]octan-6-one hydrochloride” is a bicyclic compound with an azabicyclo[2.2.2]octane core, which is a nitrogen-containing heterocycle. The presence of the ketone functional group (indicated by the ‘-one’ suffix) and the three methyl groups (indicated by ‘trimethyl’) can also be inferred from the name.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the bicyclic ring system, followed by functional group manipulations to introduce the ketone and the methyl groups. One possible method for the synthesis of azabicyclo compounds involves the use of aza-Diels-Alder reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a bicyclic ring system with one nitrogen atom. The ketone functional group would be located at the 6-position of the ring, and the three methyl groups would be attached to the 1 and 3 positions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the ketone functional group, which is polar and can act as an electrophile in reactions with nucleophiles. The nitrogen atom in the ring could also participate in reactions, depending on its substitution and the reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar ketone group could increase its solubility in polar solvents, while the bicyclic structure could contribute to its rigidity and possibly its boiling and melting points.

Future Directions

The future research directions involving this compound could be vast and would depend on its potential applications. For instance, if it shows promising biological activity, it could be further studied as a potential pharmaceutical compound. Alternatively, if it exhibits unique reactivity, it could be explored in the context of synthetic chemistry.